![molecular formula C20H29N3O5S B8055138 Codergocrine mesilate](/img/structure/B8055138.png)
Codergocrine mesilate
Overview
Description
Codergocrine mesilate is a useful research compound. Its molecular formula is C20H29N3O5S and its molecular weight is 423.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Improvement in Erythrocyte Filterability : A study by Ehrly and Saeger-Lorenz (1992) found that low doses of codergocrine mesilate significantly improved erythrocyte filterability in hyperosmolar blood in vitro, indicating potential benefits for blood flow and circulation (Ehrly & Saeger-Lorenz, 1992).
Content Uniformity in Tablets : Yu Yun-ni (2011) established a UV-Visible Spectrophotometry method for determining the content uniformity of this compound tablets, emphasizing the importance of accurate dosage in pharmaceutical applications (Yu Yun-ni, 2011).
Role of Solvents in NMR Spectroscopy : Beyer, Schollmayer, and Holzgrabe (2010) investigated the influence of solvents on the signal separation in NMR spectroscopy of this compound, highlighting the importance of solvent properties in pharmaceutical analysis (Beyer, Schollmayer, & Holzgrabe, 2010).
Clinical Efficacy in Children with Learning Difficulties : Tareen et al. (1988) conducted a double-blind placebo-controlled study, demonstrating the efficacy of this compound in improving cognitive functions and behavioral symptoms in children with learning disorders (Tareen, Bashir, Saeed, & Hussain, 1988).
Effect on Tardive Dyskinesia : Hajioff and Mackenzie Wallace (2004) observed that this compound reduced symptoms of tardive dyskinesia in patients receiving antipsychotic medication, suggesting its potential as a treatment for this condition (Hajioff & Mackenzie Wallace, 2004).
Effects on Brain Somatostatinergic System in Aged Rats : Tanaka et al. (1992) found that chronic administration of this compound significantly increased somatostatin receptor binding in various brain regions of aged rats, indicating potential benefits for age-related brain impairments (Tanaka, Ogawa, Asanuma, Hirata, Kondo, Chou, & Mori, 1992).
Influence on Platelet Parameters : Sinzinger (2004) conducted a study showing that codergocrine decreased platelet activity, as evidenced by various platelet function parameters, suggesting potential cardiovascular benefits (Sinzinger, 2004).
Brain Protection and EEG Mapping under Hypoxia : Saletu et al. (1994) demonstrated that codergocrine-mesylate formulations significantly attenuated vigilance decrement and mental performance deterioration under hypoxia, indicating potential neuroprotective effects (Saletu, Grünberger, Anderer, Linzmayer, Pakesch, & Zyhlarz, 1994).
properties
IUPAC Name |
(6aR,9R,10aR)-N-[(2S)-1-hydroxypropan-2-yl]-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide;methanesulfonic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O2.CH4O3S/c1-11(10-23)21-19(24)13-6-15-14-4-3-5-16-18(14)12(8-20-16)7-17(15)22(2)9-13;1-5(2,3)4/h3-5,8,11,13,15,17,20,23H,6-7,9-10H2,1-2H3,(H,21,24);1H3,(H,2,3,4)/t11-,13+,15+,17+;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONYMVHQTXOEAOV-JKVDQFNXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)NC(=O)C1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)C.CS(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)NC(=O)[C@@H]1C[C@H]2[C@@H](CC3=CNC4=CC=CC2=C34)N(C1)C.CS(=O)(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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